Cas no 137460-57-2 (4H-1-Benzopyran-4-one,7-(pentyloxy)-3-phenoxy-)

• Product Name: 4H-1-Benzopyran-4-one,7-(pentyloxy)-3-phenoxy-
• CAS No: 137460-57-2
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 172196
• PubChem ID: 3071509
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,7-(pentyloxy)-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-(pentyloxy)-3-phenoxy-
• 7-pentoxy-3-phenoxy-chromen-4-one
• 7-pentoxy-3-phenoxychromen-4-one
• 7-(Pentyloxy)-3-phenoxy-4H-1-benzopyran-4-one
• 7-(pentyloxy)-3-phenoxy-4H-chromen-4-one
• BRN 5352581
• 4H-1-Benzopyran-4-one, 7-(pentyloxy)-3-phenoxy-
• 137460-57-2
• DTXSID00160193

• Inchi： 1S/C20H20O4/c1-2-3-7-12-22-16-10-11-17-18(13-16)23-14-19(20(17)21)24-15-8-5-4-6-9-15/h4-6,8-11,13-14H,2-3,7,12H2,1H3
• InChI Key： RKECIGYPFAKWIX-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C(C(=COC=2C=1)OC1C=CC=CC=1)=O)CCCCC

Computed Properties

• Exact Mass: 324.1362
• Monoisotopic Mass: 324.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 450.7°Cat760mmHg
• Flash Point: 197.5°C
• Refractive Index: 1.579
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones